10-[(Z)-(2-oxonaphthalen-1-ylidene)amino]oxy-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one

• IUPAC Name: 10-[(Z)-(2-oxonaphthalen-1-ylidene)amino]oxy-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one
• InChI: InChI=1S/C24H12N2O4/c27-18-11-9-13-5-1-2-6-14(13)22(18)26-29-19-12-10-17-20-21(19)23(28)15-7-3-4-8-16(15)24(20)30-25-17/h1-12H/b26-22-
• InChI Key: ZFJLQEXYZCAOLT-ROMGYVFFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=O)C2=NOC3=C4C5=C(C6=CC=CC=C6C4=O)ON=C5C=C3
• Isomeric SMILES: C1=CC=C\2C(=C1)C=CC(=O)/C2=N\OC3=C4C5=C(C6=CC=CC=C6C4=O)ON=C5C=C3
• Molecular Formula: C24H12N2O4
• Molecular Weight: 392.4 g/mol

Description

10-[(Z)-(2-oxonaphthalen-1-ylidene)amino]oxy-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one is a complex organic compound with a unique structure that includes multiple rings and functional groups. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-[(Z)-(2-oxonaphthalen-1-ylidene)amino]oxy-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of high-pressure reactors, automated systems for monitoring and controlling reaction parameters, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

10-[(Z)-(2-oxonaphthalen-1-ylidene)amino]oxy-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to different derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts that facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures, specific solvents, and sometimes inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of carboxylic acids or ketones, while reduction could yield alcohols or amines.

Scientific Research Applications

10-[(Z)-(2-oxonaphthalen-1-ylidene)amino]oxy-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one has several applications in scientific research:

Chemistry: The compound is used as a reagent in various organic synthesis reactions and as a model compound for studying reaction mechanisms.

Medicine: The compound is being explored for its potential therapeutic properties, including its ability to inhibit certain enzymes or receptors.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism by which 10-[(Z)-(2-oxonaphthalen-1-ylidene)amino]oxy-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s structure allows it to bind to these targets, potentially inhibiting their activity or altering their function.

Comparison with Similar Compounds

Similar Compounds

• 10-methoxy-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one
• 12-piperidin-1-yl-10-(2-pyrrolidin-1-ylethylamino)-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one

Uniqueness

What sets 10-[(Z)-(2-oxonaphthalen-1-ylidene)amino]oxy-15-oxa-14-azatetracyclo[76102,7013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one apart from similar compounds is its unique combination of functional groups and ring structures, which confer specific chemical and biological properties